Cas no 1805211-88-4 (6-Amino-2-(difluoromethyl)-3-hydroxy-4-methylpyridine)

• Product Name: 6-Amino-2-(difluoromethyl)-3-hydroxy-4-methylpyridine
• CAS No: 1805211-88-4
• MF: C₇H₈F₂N₂O
• MW: 174.148028373718
• CID: 4916918
• Update Time: 2025-10-28

6-Amino-2-(difluoromethyl)-3-hydroxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(difluoromethyl)-3-hydroxy-4-methylpyridine

• Inchi： 1S/C7H8F2N2O/c1-3-2-4(10)11-5(6(3)12)7(8)9/h2,7,12H,1H3,(H2,10,11)
• InChI Key： YDFFHEIWIBYQEN-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C)C=C(N)N=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 1.2
• Topological Polar Surface Area: 59.1

Additional information on 6-Amino-2-(difluoromethyl)-3-hydroxy-4-methylpyridine

Comprehensive Overview of 6-Amino-2-(difluoromethyl)-3-hydroxy-4-methylpyridine (CAS No. 1805211-88-4)

6-Amino-2-(difluoromethyl)-3-hydroxy-4-methylpyridine (CAS No. 1805211-88-4) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and hydroxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a 6-amino substitution and a 4-methyl group, enhances its reactivity and applicability in drug discovery. Researchers are particularly interested in its potential role in developing enzyme inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

The pyridine core of this compound is a hallmark of many FDA-approved drugs, making 6-Amino-2-(difluoromethyl)-3-hydroxy-4-methylpyridine a valuable scaffold for medicinal chemistry. Recent studies highlight its utility in structure-activity relationship (SAR) analyses, where subtle modifications to its framework can yield compounds with enhanced efficacy. For instance, the difluoromethyl group is known to improve metabolic stability, a critical factor in drug design. This aligns with current trends in precision medicine, where researchers seek to optimize pharmacokinetic properties.

In agrochemical applications, 6-Amino-2-(difluoromethyl)-3-hydroxy-4-methylpyridine has shown promise as a precursor for crop protection agents. The fluorine atoms in its structure contribute to increased lipophilicity, which can enhance the bioavailability of agrochemicals. This is particularly relevant given the rising interest in sustainable farming and the need for low-residue pesticides. Industry experts are exploring its potential to replace older, less environmentally friendly compounds, addressing global concerns about food safety and ecological impact.

From a synthetic perspective, the preparation of 6-Amino-2-(difluoromethyl)-3-hydroxy-4-methylpyridine involves multi-step organic transformations, including halogenation and amination reactions. Advanced techniques such as flow chemistry and catalysis are being employed to improve yield and reduce waste, reflecting the broader shift toward green chemistry. These innovations are crucial for scaling up production while minimizing environmental footprints, a priority for pharmaceutical manufacturers and regulatory agencies alike.

The compound's spectroscopic properties, including NMR and IR data, are well-documented, facilitating its identification and quality control in industrial settings. Analytical methods like HPLC and mass spectrometry are routinely used to ensure purity, a critical factor given its applications in high-value industries. Additionally, its crystal structure has been elucidated, providing insights into its molecular interactions and potential for co-crystallization with other active ingredients.

As the scientific community continues to explore 6-Amino-2-(difluoromethyl)-3-hydroxy-4-methylpyridine, its role in next-generation therapeutics and agrochemicals is expected to expand. With increasing emphasis on molecular diversity and functional group compatibility, this compound exemplifies the intersection of innovation and practicality. Whether in drug discovery pipelines or crop science, its contributions are poised to address some of the most pressing challenges in modern science.